Cas no 76126-47-1 (tert-butyl 1-aminocyclopropane-1-carboxylate hydrochloride)

• Product Name: tert-butyl 1-aminocyclopropane-1-carboxylate hydrochloride
• CAS No: 76126-47-1
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 2736947
• PubChem ID: 131858967
• Update Time: 2025-11-02

tert-butyl 1-aminocyclopropane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-aMino-, 1,1-diMethylethyl ester, hydrochloride
• tert-Butyl 1-aminocyclopropanecarboxylate HCl
• tert-butyl 1-aminocyclopropane-1-carboxylate hydrochloride

• Inchi： 1S/C8H15NO2.ClH/c1-7(2,3)11-6(10)8(9)4-5-8;/h4-5,9H2,1-3H3;1H
• InChI Key： PAKRIGJQXUBLET-UHFFFAOYSA-N
• SMILES： C(C1(CC1)N)(=O)OC(C)(C)C.Cl

Additional information on tert-butyl 1-aminocyclopropane-1-carboxylate hydrochloride

Comprehensive Guide to tert-butyl 1-aminocyclopropane-1-carboxylate hydrochloride (CAS No. 76126-47-1)

tert-butyl 1-aminocyclopropane-1-carboxylate hydrochloride (CAS No. 76126-47-1) is a specialized organic compound widely used in pharmaceutical research and fine chemical synthesis. This compound, often referred to as a protected aminocyclopropane derivative, plays a crucial role in the development of novel drug candidates and bioactive molecules. Its unique structure, featuring a cyclopropane ring and a tert-butyl ester group, makes it a valuable building block in medicinal chemistry.

The growing interest in cyclopropane-containing compounds in drug discovery has increased the demand for tert-butyl 1-aminocyclopropane-1-carboxylate hydrochloride. Researchers frequently search for information about its synthesis methods, chemical properties, and applications in peptide modification. Recent trends in pharmaceutical development have highlighted the importance of such constrained ring systems for improving drug potency and metabolic stability.

From a chemical perspective, tert-butyl 1-aminocyclopropane-1-carboxylate hydrochloride offers several advantages. The tert-butoxycarbonyl (Boc) protecting group provides excellent stability under various reaction conditions while allowing for selective deprotection when needed. This characteristic makes it particularly useful in multi-step synthetic routes where orthogonal protection strategies are required. The hydrochloride salt form enhances the compound's solubility in polar solvents, facilitating its use in aqueous reaction systems.

In pharmaceutical applications, this compound serves as a key intermediate for the preparation of cyclopropylamine derivatives, which are found in numerous bioactive molecules. The strained three-membered ring system introduces interesting conformational constraints that can significantly affect biological activity. Many researchers are investigating its potential in developing new protease inhibitors and enzyme modulators, particularly in the field of antiviral and anticancer drug discovery.

The synthesis of tert-butyl 1-aminocyclopropane-1-carboxylate hydrochloride typically involves the Boc protection of 1-aminocyclopropanecarboxylic acid followed by salt formation. Recent advances in green chemistry approaches have focused on optimizing this process to reduce environmental impact while maintaining high yields. These developments align with the pharmaceutical industry's growing emphasis on sustainable synthetic methods and atom-efficient transformations.

Quality control of tert-butyl 1-aminocyclopropane-1-carboxylate hydrochloride requires careful analysis using techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound should typically exhibit high purity (>98%) for most research applications. Storage recommendations generally suggest keeping the material in a cool, dry environment to maintain stability over extended periods.

Market analysis indicates steady growth in demand for specialty amino acid derivatives like tert-butyl 1-aminocyclopropane-1-carboxylate hydrochloride. The compound's versatility in peptidomimetic design and conformationally restricted analogs continues to drive its adoption across drug discovery programs. Several contract research organizations and custom synthesis providers now include this building block in their catalogs to meet researcher needs.

Safety considerations for handling tert-butyl 1-aminocyclopropane-1-carboxylate hydrochloride follow standard laboratory protocols for amino acid derivatives. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this chemical. Material safety data sheets provide detailed information about appropriate handling procedures and first aid measures.

Future research directions involving tert-butyl 1-aminocyclopropane-1-carboxylate hydrochloride may explore its use in bioconjugation chemistry and targeted drug delivery systems. The compound's structural features make it potentially valuable for creating smart linker molecules in antibody-drug conjugates and other advanced therapeutic modalities. These applications align with current trends in precision medicine and personalized therapeutics.

For researchers sourcing tert-butyl 1-aminocyclopropane-1-carboxylate hydrochloride, important considerations include supplier reliability, batch-to-batch consistency, and technical support. Many investigators seek detailed spectroscopic data and characterization reports to ensure material quality for their specific applications. The availability of custom synthesis services has also become increasingly important for projects requiring modified derivatives or specific isotopic labeling.

In conclusion, tert-butyl 1-aminocyclopropane-1-carboxylate hydrochloride (CAS No. 76126-47-1) represents a valuable tool for medicinal chemists and researchers working with constrained amino acid analogs. Its unique structural properties and versatility in organic synthesis continue to make it relevant in modern drug discovery efforts. As pharmaceutical research advances toward more complex molecular architectures, the demand for such specialized building blocks is likely to grow further.